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Compound of Interest

Compound Name:
7-Methyl-2,3-dihydro-1H-

pyrrolo[3,2-b]pyridine

Cat. No.: B12095290

Get Quote

Executive Summary
7-methyl-5-azaindoline (7-methyl-2,3-dihydro-1H-pyrrolo[3,2-c]pyridine) represents a critical

scaffold in the development of kinase inhibitors, particularly for targets involving ATP-binding

pockets where the azaindole core acts as a bioisostere for purine. Unlike its fully aromatic

counterpart (7-methyl-5-azaindole), the azaindoline possesses a saturated pyrroline ring,

introducing unique metabolic liabilities and mass spectral behaviors.

This guide provides an in-depth analysis of the ESI-MS/MS fragmentation patterns of 7-methyl-

5-azaindoline. It distinguishes this scaffold from its structural isomers (e.g., 4-azaindoline, N-

methyl analogs) through mechanistic causality, offering a robust protocol for structural

validation in drug discovery workflows.
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Before analyzing fragmentation, the structural baseline must be established to predict

ionization behavior.

Feature Specification

IUPAC Name 7-methyl-2,3-dihydro-1H-pyrrolo[3,2-c]pyridine

Formula C₈H₁₀N₂

Exact Mass 134.0844 Da

[M+H]⁺ Monoisotopic 135.0917 m/z

Core Scaffold 5-Azaindole (Pyrrolo[3,2-c]pyridine)

Key Structural Feature
Fused pyridine/pyrroline system; C7-Methyl

substituent

Experimental Protocol: ESI-MS/MS Characterization
To replicate the fragmentation patterns described below, the following conditions are

recommended. These parameters ensure sufficient internal energy deposition to trigger the

diagnostic aromatization and ring-cleavage pathways.

Methodology
Ionization Source: Electrospray Ionization (ESI) in Positive Mode (+ve).

Direct Infusion: 5-10 µL/min flow rate (sample concentration ~1 µg/mL in 50:50 MeOH:H₂O +

0.1% Formic Acid).

Collision Induced Dissociation (CID): Stepped collision energy is critical to observe both the

labile transitions (dehydrogenation) and the core cleavages.

Low CE (10-15 eV): Preserves molecular ion; promotes aromatization.

High CE (30-40 eV): Induces ring opening and skeletal fragmentation.

Fragmentation Mechanics: The "Performance"
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The fragmentation of 7-methyl-5-azaindoline is dominated by a drive toward aromatic stability.

Unlike simple indoles, the presence of the pyridine nitrogen (N5) and the saturation of the

pyrrole ring create a specific "fingerprint" pathway.

Primary Pathway: Oxidative Aromatization (The
"Azaindole Driver")
The most abundant and diagnostic transition is the loss of two hydrogen atoms to form the fully

aromatic 7-methyl-5-azaindole cation. This is thermodynamically favorable as it restores the

10-electron aromatic system.

Precursor: [M+H]⁺ (m/z 135)

Transition: m/z 135 → m/z 133 (-2H / H₂)

Mechanism: Facile dehydrogenation of the C2-C3 bond in the pyrroline ring.

Secondary Pathway: Skeletal Degradation
Once aromatized (m/z 133), the ion behaves like a substituted 5-azaindole. The fragmentation

follows the classic heterocyclic breakdown:

Loss of HCN: Cleavage of the pyridine ring or the pyrrole moiety. For 5-azaindoles, the

pyridine ring cleavage is often dominant.

Loss of Methyl Radical: Less common in even-electron ESI spectra but observed at high

energies or if the methyl is on a saturated nitrogen (which is not the case here, aiding isomer

differentiation).

Visualizing the Pathway
The following diagram illustrates the mechanistic flow from the protonated precursor to the

terminal fragments.
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Figure 1: Mechanistic fragmentation tree of 7-methyl-5-azaindoline. The bold path indicates the

primary aromatization-driven sequence.

Comparative Analysis: Isomer Differentiation
Distinguishing 7-methyl-5-azaindoline from its isomers is a common challenge in synthesis and

metabolite identification. The table below objectively compares the MS signatures.
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Compound Structure Note
Diagnostic
Transition (MS2)

Key Differentiator

7-Methyl-5-

Azaindoline

C7-Methyl, Saturated

Pyrrole
135 → 133 (-2H)

Dominant

Aromatization. The

-2H peak is often the

base peak at low CE.

N-Methyl-5-Azaindole N-Methyl, Aromatic 133 → 118 (-CH₃)

Methyl Loss. N-methyl

groups are labile and

often lost as methyl

radicals or CH₂

fragments.

7-Methyl-5-Azaindole C7-Methyl, Aromatic 133 → 106 (-HCN)

Stability. No -2H

transition possible.

Requires higher

energy to fragment

(HCN loss).

5-Azaindoline (Parent) No Methyl 121 → 119 (-2H)

Mass Shift. All peaks

are shifted by -14 Da

compared to the 7-

methyl analog.

Isomer Decision Tree
Use this logic flow to identify your specific isomer from an unknown sample batch.
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Figure 2: Decision logic for differentiating methyl-azaindoline/azaindole isomers based on MS2

spectral features.

Summary of Diagnostic Ions
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m/z (Theoretical) Ion Identity Origin / Mechanism
Relative
Abundance (Est.)

135.09 [M+H]⁺ Protonated Molecule High (Precursor)

133.07 [M+H - H₂]⁺ Aromatized Azaindole
Base Peak (Low/Med

CE)

106.06 [M+H - H₂ - HCN]⁺
Pyridine Ring

Cleavage
Medium (High CE)

79.05 [C₅H₅N]⁺ Pyridine Fragment Low

118.06 [M+H - NH₃]⁺ Loss of Amine (Minor) Low (<10%)

Technical Insight: The presence of the m/z 133 peak in the MS1 spectrum (without

fragmentation) can indicate in-source oxidation, a common artifact for indolines. Ensure source

temperature is optimized (<300°C) to prevent thermal degradation during ionization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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